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Compound of Interest

Compound Name: RO5353

Cat. No.: B10776096

Get Quote

This guide provides a comprehensive overview of the binding affinity of the small molecule

inhibitor RO5353 to its target, the E3 ubiquitin ligase MDM2. It is intended for researchers,

scientists, and professionals in the field of drug development and cancer biology.

Introduction
The tumor suppressor protein p53 plays a critical role in preventing cancer formation by

controlling cell cycle arrest and apoptosis.[1][2][3] Murine double minute 2 (MDM2) is a primary

negative regulator of p53.[1][2][4] MDM2 binds to the N-terminal transactivation domain of p53,

inhibiting its transcriptional activity and promoting its degradation through ubiquitination.[1][4][5]

In many cancers with wild-type p53, the function of p53 is abrogated by the overexpression of

MDM2.[1][6] Therefore, inhibiting the MDM2-p53 interaction with small molecules is a

promising therapeutic strategy to reactivate p53 function in cancer cells.[1][4] RO5353 is a

potent and selective small-molecule inhibitor of the MDM2-p53 interaction.[1]

Binding Affinity of RO5353 to MDM2
The binding affinity of RO5353 and its analogs to MDM2 has been quantified using various

biophysical and biochemical assays. The data is summarized in the table below.
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Compound Assay Type Parameter Value (nM)

RO5353 (analogue

14)

Competitive Binding

Assay
IC50 6

RO5353 (analogue

14)

Surface Plasmon

Resonance (SPR)
Kd 0.045

Analogue 15
Competitive Binding

Assay
IC50 7

Analogue 16
Competitive Binding

Assay
IC50 6

Analogue 17

(enantiomer of 14)

Competitive Binding

Assay
IC50 5760

Analogue 18

(enantiomer of 15)

Competitive Binding

Assay
IC50 56

Analogue 19

(enantiomer of 16)

Competitive Binding

Assay
IC50 180

Note: The IC50, Kd, and Ki values are all measures of binding affinity, with lower values

indicating higher affinity. Kd (dissociation constant) and Ki (inhibition constant) are direct

measures of binding affinity, while IC50 (half-maximal inhibitory concentration) is a functional

measure of inhibitor potency.[7]

Signaling Pathway
The interaction between p53 and MDM2 forms a critical negative feedback loop. Under normal

cellular conditions, MDM2 keeps p53 levels low. When the p53 pathway is activated by cellular

stress, p53 can function as a transcription factor, leading to cell cycle arrest or apoptosis. Small

molecule inhibitors like RO5353 disrupt the MDM2-p53 interaction, stabilizing p53 and restoring

its tumor-suppressive functions.
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MDM2-p53 signaling pathway and the mechanism of action of RO5353.
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Experimental Protocols
The binding affinity of RO5353 to MDM2 is typically determined using biophysical assays such

as Fluorescence Polarization (FP), Surface Plasmon Resonance (SPR), and Isothermal

Titration Calorimetry (ITC).

Start: Purified Protein and Compound

Protein Preparation
(e.g., MDM2)

Compound Preparation
(e.g., RO5353 serial dilutions)

Binding Assay
(FP, SPR, or ITC)

Data Acquisition

Data Analysis
(e.g., curve fitting to determine IC50/Kd)

End: Binding Affinity Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Binding Affinity of
RO5353 with MDM2]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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